Cas no 1795786-09-2 ((R)-(+)-Verapamil-d6 Hydrochloride)

• Product Name: (R)-(+)-Verapamil-d6 Hydrochloride
• CAS No: 1795786-09-2
• MF: C₂₇H₃₉ClN₂O₄
• MW: 497.099537134171
• CID: 4554334
• PubChem ID: 71752936
• Update Time: 2025-05-21

(R)-(+)-Verapamil-d6 Hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-(+)-Verapamil-d6 Hydrochloride
• 1795786-09-2
• (aR)-a-[3-[[2-(3,4-Dimethoxyphenyl)ethyl]methylamino]propyl]-3,4-dimethoxy-a-(1-methylethyl)benzeneacetonitrile-d6 Hydrochloride; (R)-Verapamil-d6 Hydrochloride; Dexverapamil-d6 Hydrochloride; LU 33925-d6; NSC 632821-d6;

• Inchi： 1S/C27H38N2O4.ClH/c1-20(2)27(19-28,22-10-12-24(31-5)26(18-22)33-7)14-8-15-29(3)16-13-21-9-11-23(30-4)25(17-21)32-6;/h9-12,17-18,20H,8,13-16H2,1-7H3;1H/t27-;/m1./s1/i1D3,2D3;
• InChI Key： DOQPXTMNIUCOSY-JBRXLGGISA-N
• SMILES： Cl.O(C)C1=C(C=CC(=C1)[C@@](C#N)(CCCN(C)CCC1C=CC(=C(C=1)OC)OC)C(C([2H])([2H])[2H])C([2H])([2H])[2H])OC

Computed Properties

• Exact Mass: 496.2974959g/mol
• Monoisotopic Mass: 496.2974959g/mol
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 13
• Complexity: 606
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64Ų

Additional information on (R)-(+)-Verapamil-d6 Hydrochloride

Introduction to (R)-(+)-Verapamil-d6 Hydrochloride (CAS No. 1795786-09-2)

(R)-(+)-Verapamil-d6 Hydrochloride, a deuterated derivative of the well-known calcium channel blocker Verapamil, is a compound of significant interest in the field of pharmaceutical research and development. With the CAS number 1795786-09-2, this compound has garnered attention due to its potential applications in various therapeutic areas, particularly in the study of cardiovascular diseases and cellular signal transduction mechanisms.

The chemical structure of (R)-(+)-Verapamil-d6 Hydrochloride incorporates deuterium atoms, which serve as stable isotopes that can be utilized in nuclear magnetic resonance (NMR) spectroscopy for detailed structural elucidation and dynamic studies. This isotopic labeling enhances the compound's utility in research settings, allowing scientists to gain deeper insights into its interactions with biological targets and its pharmacokinetic properties.

In recent years, there has been a growing interest in the development of enantiomerically pure forms of pharmaceutical compounds to improve therapeutic efficacy and reduce adverse effects. (R)-(+)-Verapamil-d6 Hydrochloride is an enantiomerically pure form of Verapamil, specifically the (R)-configuration, which has been shown to exhibit distinct pharmacological properties compared to its (S)-enantiomer. This specificity is particularly valuable in drug design, where tailored molecular interactions can lead to more effective treatments.

Current research indicates that (R)-(+)-Verapamil-d6 Hydrochloride may have applications beyond cardiovascular therapy. Studies have suggested that Verapamil derivatives can modulate various cellular processes, including ion channel function, neurotransmitter release, and inflammatory responses. The deuterium-labeled version of this compound provides a tool for researchers to investigate these mechanisms in greater detail, potentially leading to novel therapeutic strategies.

The synthesis of (R)-(+)-Verapamil-d6 Hydrochloride involves sophisticated organic chemistry techniques, including stereoselective reactions and isotopic labeling methods. These synthetic pathways are critical for ensuring high purity and yield, which are essential for pharmaceutical applications. Advanced analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) are employed to verify the structural integrity and purity of the final product.

One of the key advantages of using deuterated compounds like (R)-(+)-Verapamil-d6 Hydrochloride is their resistance to metabolic degradation. This property allows for longer half-lives in biological systems, enabling more prolonged monitoring and study of drug interactions. Additionally, deuterium labeling can help in distinguishing between drug administration and endogenous compounds in metabolic studies, providing clearer data on drug disposition and efficacy.

In clinical trials, (R)-(+)-Verapamil-d6 Hydrochloride has shown promise as a tool for investigating the pharmacodynamics of Verapamil in patients with cardiovascular conditions. Its use as an internal standard in NMR studies has facilitated the development of more accurate and reliable diagnostic tools. Furthermore, its potential role in personalized medicine is being explored, where enantiopure drugs could be tailored to individual patient profiles for optimized therapeutic outcomes.

The regulatory landscape for pharmaceutical compounds like (R)-(+)-Verapamil-d6 Hydrochloride is stringent, requiring thorough characterization and validation before approval for clinical use. Manufacturers must adhere to Good Manufacturing Practices (GMP) and comply with guidelines set by regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA). These regulations ensure that the compound meets safety and efficacy standards before being made available to healthcare professionals.

Future research directions for (R)-(+)-Verapamil-d6 Hydrochloride include exploring its potential as a probe molecule in drug discovery programs. Its unique properties make it an attractive candidate for developing new therapeutic agents targeting calcium channelopathies and other related disorders. Additionally, computational modeling and molecular dynamics simulations are being employed to predict how this compound interacts with biological targets at the atomic level, further enhancing our understanding of its mechanism of action.

The impact of isotopically labeled compounds on pharmaceutical research cannot be overstated. By providing detailed structural information and enhancing analytical capabilities, these derivatives enable more precise studies of drug-biomolecule interactions. As technology advances, the applications of compounds like (R)-(+)-Verapamil-d6 Hydrochloride will likely expand, contributing to significant breakthroughs in medicine and biotechnology.